2-amino-4-(4-chlorophenyl)-6-(furan-2-ylmethyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(4-chlorophenyl)-6-(furan-2-ylmethyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C21H16ClN3O3/c1-12-9-17-19(21(26)25(12)11-15-3-2-8-27-15)18(16(10-23)20(24)28-17)13-4-6-14(22)7-5-13/h2-9,18H,11,24H2,1H3
• InChI Key: REYALCMPGBJDER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=C(C=C3)Cl)C(=O)N1CC4=CC=CO4
• Molecular Formula: C21H16ClN3O3
• Molecular Weight: 393.8 g/mol

Description

2-amino-4-(4-chlorophenyl)-6-(furan-2-ylmethyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C21H16ClN3O3 and its molecular weight is 393.83. The purity is usually 95%.
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Scientific Research Applications

Antifungal Activity

One study focused on the synthesis of polyheterocyclic compounds containing a fused 1,2,4-triazine moiety, which includes derivatives similar to the compound . These compounds were screened for antifungal activity, suggesting potential applications in developing new antifungal agents (Ibrahim et al., 2008).

Optical and Structural Properties

Research has been conducted on the structural and optical properties of 4H-pyrano[3,2-c]quinoline derivatives. These studies reveal that such compounds, when deposited as thin films, exhibit specific optical properties that could be leveraged in various technological applications, such as in the fabrication of photodiodes and sensors (Zeyada et al., 2016).

Photovoltaic Applications

Another study explored the photovoltaic properties of 4H-pyrano[3,2-c]quinoline derivatives, highlighting their potential use in organic-inorganic photodiode fabrication. These findings suggest applications in solar energy and photovoltaic technologies (Zeyada et al., 2016).

Antimicrobial Activity

The crystal structure of a similar compound was analyzed for antimicrobial activity and docking studies. This research indicates potential applications in the design of new antimicrobial agents, based on structural and activity relationships (Okasha et al., 2022).

Corrosion Inhibition

Pyrazolopyridine derivatives, which share structural similarities with the compound , have been synthesized and evaluated as corrosion inhibitors for mild steel in acidic environments. This suggests potential industrial applications in protecting metals against corrosion (Dandia et al., 2013).